Cas no 13232-77-4 (1,2-Dithiol-1-ium, 3-(methylthio)-4,5-diphenyl-, iodide)

1,2-Dithiol-1-ium, 3-(methylthio)-4,5-diphenyl-, iodide structure

13232-77-4 structure

Product Name:1,2-Dithiol-1-ium, 3-(methylthio)-4,5-diphenyl-, iodide

CAS No:13232-77-4

Molecular Formula:C_₁₆H_₁₃IS_₃

Molecular Weight:428.3738925457

CID:1230051

PubChem ID:71354535

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1,2-Dithiol-1-ium, 3-(methylthio)-4,5-diphenyl-, iodide Properties

Names and Identifiers

- 1,2-Dithiol-1-ium, 3-(methylthio)-4,5-diphenyl-, iodide
- (4,5-diphenyldithiol-3-ylidene)-methylsulfanium,iodide
- 13232-77-4
- (Z)-(4,5-Diphenyl-3H-1,2-dithiol-3-ylidene)(methyl)sulfanium iodide
- DTXSID30779035
- InChIKey： XGVJDAXZOBYUQM-UHFFFAOYSA-M
- Inchi： InChI=1S/C16H13S3.HI/c1-17-16-14(12-8-4-2-5-9-12)15(18-19-16)13-10-6-3-7-11-13;/h2-11H,1H3;1H/q+1;/p-1
- SMILES： CSC1=[S+]SC(=C1C2=CC=CC=C2)C3=CC=CC=C3.[I-]

Computed Properties

Exact Mass: 427.92241g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 427.92241g/mol
Heavy Atom Count: 20
Complexity: 269
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 81.8Å²

1,2-Dithiol-1-ium, 3-(methylthio)-4,5-diphenyl-, iodide Related Literature

1. Pd supported N-doped CeO2 as an efficient hydrogen oxidation reaction catalyst in PEMFC†

Thuy T. D. Nguyen,Thanh Duc Le,Jeong-Mo Yoon,In-Hwan Lee,Yeon-Tae Yu New J. Chem., 2020,44, 17203-17207
2. Charge-transfer complexes from decamethylferrocene and 1,4-quinone derivatives: neutral–ionic phase diagrams for metallocene complexes†

Yusuke Funasako,Hiroko Azumi Dalton Trans., 2011,40, 9221-9228
3. Simple production of cellulose nanofibril microcapsules and the rheology of their suspensions

Abhishek P. Dhand,Ryan Poling-Skutvik,Chinedum O. Osuji Soft Matter, 2021,17, 4517-4524
4. New single-molecule magnet based on Mn12 oxocarboxylate clusters with mixed carboxylate ligands, [Mn12O12(CN-o-C6H4CO2)12(CH3CO2)4(H2O)4]·8CH2Cl2: Synthesis, crystal and electronic structure, magnetic properties†

L. A. Kushch,V. D. Sasnovskaya,A. I. Dmitriev,E. B. Yagubskii,O. V. Koplak,L. V. Zorina,D. W. Boukhvalov Dalton Trans., 2012,41, 13747-13754
5. Molecular design on isoxazolone-based derivatives with large second-order harmonic generation effect and terahertz wave generation†

Yin Li,Heng Tu,Zheshuai Lin,Degang Xu,Guochun Zhang,Yicheng Wu,Jianquan Yao CrystEngComm, 2016,18, 3667-3673
6. Benzothiadiazole- and pyrrole-based polymers bearing thermally cleavable solubilizing groups as precursors for low bandgap polymers†

Carine Edder,Paul B. Armstrong,Kris B. Prado Chem. Commun., 2006, 1965-1967
7. Dark matters: black-PDMS nanocomposite for opaque microfluidic systems

Ana V. Silva,Luis F. Santos Phys. Chem. Chem. Phys., 2019,21, 2719-2726
8. Back cover

Mater. Chem. Front., 2017,1, 989-990
9. Polarographic determination of 2:4:6-trinitrotoluene and cyclo trimethylenetrinitramine in explosive mixtures

Analyst, 1954,79, 644-648
10. Tissue-mimetic hybrid bioadhesives for intervertebral disc repair†

Xuan Li,Yin Liu,Li Li,Ran Huo,Zhenwei Ma,Guangyu Bao,Shiyu Liu,Zhen Yang,Michael H. Weber,Lisbet Haglund Mater. Horiz., 2023,10, 1705-1718

13232-77-4 (1,2-Dithiol-1-ium, 3-(methylthio)-4,5-diphenyl-, iodide) Related Products

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